Cas no 36207-13-3 (Ethyl 4-ethylbenzoate)

Ethyl 4-ethylbenzoate Properties

Names and Identifiers

• Benzoic acid, 4-ethyl-,ethyl ester
• ETHYL 4-ETHYLBENZOATE
• 4-Aethyl-benzoesaeure-aethylester
• 4-Ethyl-benzoesaeureethylester
• 4-ethyl-benzoic acid ethyl ester
• ethyl ester of para-ethylbenzoic acid
• +Expand

• InChIKey： ZPUKPAPWEWUPTC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-3-9-5-7-10(8-6-9)11(12)13-4-2/h5-8H,3-4H2,1-2H3
• SMILES： CCC1=CC=C(C=C1)C(=O)OCC

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 13

Experimental Properties

• LogP: 2.42570
• PSA: 26.30000

Ethyl 4-ethylbenzoate Security Information

Ethyl 4-ethylbenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%